(+)-β-Hydrastine (+)-β-Hydrastine (+)-Hydrastine is a member of isoquinolines.
Brand Name: Vulcanchem
CAS No.: 29617-43-4
VCID: VC0119000
InChI: InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1
SMILES: CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
Molecular Formula: C21H21NO6
Molecular Weight: 383.4 g/mol

(+)-β-Hydrastine

CAS No.: 29617-43-4

Reference Standards

VCID: VC0119000

Molecular Formula: C21H21NO6

Molecular Weight: 383.4 g/mol

(+)-β-Hydrastine - 29617-43-4

CAS No. 29617-43-4
Product Name (+)-β-Hydrastine
Molecular Formula C21H21NO6
Molecular Weight 383.4 g/mol
IUPAC Name (3R)-6,7-dimethoxy-3-[(5S)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one
Standard InChI InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m0/s1
Standard InChIKey JZUTXVTYJDCMDU-RBUKOAKNSA-N
Isomeric SMILES CN1CCC2=CC3=C(C=C2[C@H]1[C@H]4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
SMILES CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
Canonical SMILES CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3
Description (+)-Hydrastine is a member of isoquinolines.
Synonyms (3R)-6,7-Dimethoxy-3-[(5S)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-1(3H)-isobenzofuranone; (+)-Hydrastine; 1β,1’β-Hydrastine; Isocoryne; O-Methylcorftaline; O-Methylcorphthaline; d-Hydrastine; d-β-Hydrastine;
PubChem Compound 656743
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator